Cas no 835-72-3 (1,3-Dioxane, 4-methyl-2-(4-nitrophenyl)-)

1,3-Dioxane, 4-methyl-2-(4-nitrophenyl)- structure
835-72-3 structure
Product Name:1,3-Dioxane, 4-methyl-2-(4-nitrophenyl)-
CAS No:835-72-3
MF:C11H13NO4
MW:223.225223302841
CID:668875
PubChem ID:12517391
Update Time:2025-04-19

1,3-Dioxane, 4-methyl-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane, 4-methyl-2-(4-nitrophenyl)-
    • 4-methyl-2-(4-nitrophenyl)-1,3-dioxane
    • 835-72-3
    • DTXSID70501079
    • Inchi: 1S/C11H13NO4/c1-8-6-7-15-11(16-8)9-2-4-10(5-3-9)12(13)14/h2-5,8,11H,6-7H2,1H3
    • InChI Key: OHSIUDJXOSSFJJ-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(=CC=2)[N+](=O)[O-])OCCC1C

Computed Properties

  • Exact Mass: 223.08445790g/mol
  • Monoisotopic Mass: 223.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 64.3Ų
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm